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Compound of Interest

Compound Name: 3-Iodo-1,5-naphthyridine

Cat. No.: B594312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry analysis of 3-
Iodo-1,5-naphthyridine, a heterocyclic compound of interest in medicinal chemistry and drug

development. The document outlines detailed experimental protocols, predicted fragmentation

patterns, and quantitative data interpretation to facilitate the structural elucidation and

characterization of this molecule.

Introduction
3-Iodo-1,5-naphthyridine is a halogenated aromatic N-heterocycle. Its characterization is a

critical step in synthesis and quality control. Mass spectrometry is a powerful analytical

technique for determining the molecular weight and structural features of such compounds.

This guide focuses on Electron Ionization Mass Spectrometry (EI-MS), a common technique for

the analysis of relatively small, volatile organic molecules.

Predicted Mass Spectral Data
The mass spectrum of 3-Iodo-1,5-naphthyridine is characterized by a distinct molecular ion

peak and several fragment ions resulting from the cleavage of the naphthyridine ring and the

carbon-iodine bond. The predicted quantitative data for the major ions are presented in Table 1.

The molecular weight of 3-Iodo-1,5-naphthyridine is approximately 256.05 g/mol .[1]

Table 1: Predicted Quantitative Mass Spectrometry Data for 3-Iodo-1,5-naphthyridine
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m/z Predicted Fragment Relative Intensity (%)

256 [C₈H₅IN₂]⁺• (Molecular Ion) 85

129 [C₈H₅N₂]⁺ 100 (Base Peak)

127 [I]⁺ 30

102 [C₇H₄N]⁺ 45

75 [C₅H₃N]⁺ 25

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section details a standard protocol for the analysis of 3-Iodo-1,5-naphthyridine using Gas

Chromatography-Mass Spectrometry (GC-MS).

3.1. Sample Preparation

Dissolution: Accurately weigh approximately 1 mg of solid 3-Iodo-1,5-naphthyridine.

Solubilization: Dissolve the sample in 1 mL of a suitable volatile organic solvent, such as

dichloromethane or ethyl acetate, to a final concentration of 1 mg/mL.

Dilution: Perform a serial dilution to a final concentration of approximately 10 µg/mL in the

same solvent.

Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate

matter.

Vial Transfer: Transfer the filtered solution to a 2 mL autosampler vial with a screw cap and

septum.

3.2. Instrumentation and Parameters

Gas Chromatograph: Agilent 8890 GC System (or equivalent)

Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)
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Ionization Mode: Electron Ionization (EI)

Ionization Energy: 70 eV

GC Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar

capillary column.

Injection Volume: 1 µL

Injector Temperature: 280°C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: Increase to 250°C at a rate of 15°C/min.

Hold: Maintain 250°C for 5 minutes.

Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Mass Scan Range: m/z 40-350

3.3. Data Acquisition and Analysis

Acquire the data using the instrument's software. The resulting total ion chromatogram (TIC)

should show a single major peak corresponding to 3-Iodo-1,5-naphthyridine. The mass

spectrum of this peak can then be extracted and analyzed for the molecular ion and

characteristic fragment ions.
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Fragmentation Pathway and Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the proposed

experimental workflow and the predicted fragmentation pathway of 3-Iodo-1,5-naphthyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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